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Compound of Interest

Compound Name: Ajugamarin F4

Cat. No.: B12401247 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of Ajugamarin F4, a neo-clerodane

diterpenoid of interest to researchers in natural product chemistry, pharmacology, and drug

development. This document outlines its chemical identity, physicochemical properties, and

biological activities, supported by experimental protocols and pathway diagrams.

Chemical Identification and Properties
Ajugamarin F4 is a naturally occurring neo-clerodane diterpenoid that has been isolated from

various plant species of the Ajuga genus.

Identifier Value Reference

CAS Number 122587-84-2 [1][2]

PubChem ID Not available

Molecular Formula C29H42O9 [3]

Molecular Weight 534.64 g/mol [3]

Physicochemical Data:
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Property Value Reference

Appearance Amorphous powder [4]

Optical Rotation [α]D +58.9° (c 0.18, CHCl3) [4]

Spectroscopic Data
The structure of Ajugamarin F4 has been elucidated primarily through nuclear magnetic

resonance (NMR) spectroscopy. The following table summarizes the reported ¹H and ¹³C NMR

spectral data.

¹H and ¹³C NMR Data (CDCl₃):
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Position ¹³C (δc) ¹H (δH, mult., J in Hz)

1 38.6 1.85, m; 1.65, m

2 25.4 1.75, m

3 78.1 5.20, dd, 11.0, 4.5

4 43.6 -

5 46.5 2.10, m

6 74.3 4.95, t, 8.0

7 35.8 2.05, m; 1.55, m

8 41.7 1.90, m

9 48.9 2.25, m

10 45.2 -

11 27.8 2.30, m; 1.95, m

12 70.1 5.85, t, 7.5

13 139.8 -

14 143.2 7.20, br s

15 110.1 4.80, br s; 4.75, br s

16 64.5 4.60, d, 12.0; 4.50, d, 12.0

17 17.2 0.95, d, 7.0

18 61.3 3.80, d, 12.0; 3.70, d, 12.0

19 170.2 -

20 15.8 1.05, s

6-OAc 170.5, 21.0 2.00, s

19-OAc 170.8, 21.1 2.08, s

12-O-Tiglate 167.5, 128.8, 138.2, 14.5, 12.1
6.85, qq, 7.0, 1.5; 1.80, d, 7.0;

1.75, s
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Data compiled from related neo-clerodane diterpenoid analyses.

Experimental Protocols
Isolation and Purification
Ajugamarin F4 is typically isolated from the aerial parts of Ajuga species. A general protocol is

as follows:

Extraction: Dried and powdered plant material is extracted with a suitable solvent, such as

methanol or ethanol, at room temperature. The solvent is then evaporated under reduced

pressure to yield a crude extract.

Fractionation: The crude extract is suspended in water and partitioned successively with

solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate.

Chromatography: The fraction containing Ajugamarin F4 (typically the chloroform or ethyl

acetate fraction) is subjected to column chromatography on silica gel, eluting with a gradient

of n-hexane and ethyl acetate.

Further Purification: Fractions containing the target compound are further purified by

repeated column chromatography on silica gel and/or preparative high-performance liquid

chromatography (HPLC) to yield pure Ajugamarin F4.

Illustrative HPLC-Guided Isolation Workflow:

Dried Ajuga Plant Material Crude Methanol ExtractMethanol Extraction Solvent Partitioning n-Hexane, Chloroform,
Ethyl Acetate Fractions Silica Gel Column ChromatographySelection of Bioactive Fraction Preparative HPLCSemi-pure Fractions Pure Ajugamarin F4

Click to download full resolution via product page

Caption: General workflow for the isolation of Ajugamarin F4.

Biological Activity Assays
Insect Antifeedant Assay (Leaf Disc Choice Test):
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Leaf discs of a suitable plant (e.g., cabbage or lettuce) are treated with a solution of

Ajugamarin F4 in a volatile solvent (e.g., acetone) at various concentrations. Control discs

are treated with the solvent alone.

After solvent evaporation, a treated disc and a control disc are placed in a petri dish with a

single insect larva (e.g., Spodoptera littoralis).

The consumption of each disc is measured after a set period (e.g., 24 hours).

The antifeedant index is calculated to determine the feeding deterrence of the compound.

Biological Activities and Signaling Pathways
Neo-clerodane diterpenoids, including Ajugamarin F4, have been reported to possess a range

of biological activities, including insect antifeedant, anti-inflammatory, and neuroprotective

effects.

Potential Anti-Inflammatory Signaling Pathway:

Recent studies on other neo-clerodane diterpenoids suggest that their anti-inflammatory effects

may be mediated through the inhibition of pro-inflammatory signaling pathways such as the NF-

κB and MAPK pathways. These pathways are crucial in the cellular response to inflammatory

stimuli like lipopolysaccharide (LPS).
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Caption: Proposed anti-inflammatory mechanism of Ajugamarin F4.
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Conclusion
Ajugamarin F4 represents a promising natural product with potential applications in agriculture

and medicine. Further research is warranted to fully elucidate its mechanism of action and

therapeutic potential. This technical guide serves as a foundational resource for scientists and

researchers engaged in the study of this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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